Cas no 1263376-30-2 (3,4-Dibromo-5-methylaniline)

• Product Name: 3,4-Dibromo-5-methylaniline
• CAS No: 1263376-30-2
• MF: C₇H₇Br₂N
• MW: 264.945180177689
• MDL: MFCD18089315
• CID: 4584107
• Update Time: 2025-06-13

3,4-Dibromo-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-5-methylaniline
• 4,5-Dibromo-m-toluidine
• Benzenamine, 3,4-dibromo-5-methyl-

• MDL： MFCD18089315
• Inchi： 1S/C7H7Br2N/c1-4-2-5(10)3-6(8)7(4)9/h2-3H,10H2,1H3
• InChI Key： PNZYWDDCNHZYIB-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C)=C(Br)C(Br)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 3,4-Dibromo-5-methylaniline

Recent Advances in the Study of 3,4-Dibromo-5-methylaniline (CAS: 1263376-30-2) in Chemical and Biomedical Research

3,4-Dibromo-5-methylaniline (CAS: 1263376-30-2) is a halogenated aniline derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This compound, characterized by its brominated aromatic ring and methyl substituent, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The unique electronic and steric properties imparted by the bromine atoms make it a valuable scaffold for structure-activity relationship (SAR) studies.

One of the most notable advancements in the study of 3,4-Dibromo-5-methylaniline is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modulate their activity with high specificity is a key focus of current research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3,4-Dibromo-5-methylaniline exhibited potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the low nanomolar range. The study highlighted the importance of the bromine substituents in enhancing binding affinity through hydrophobic interactions with the kinase active site.

In addition to its applications in kinase inhibition, 3,4-Dibromo-5-methylaniline has also been investigated for its antimicrobial properties. A recent report in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of sulfonamide derivatives incorporating this scaffold, which showed promising activity against drug-resistant bacterial strains. The researchers attributed the enhanced activity to the electron-withdrawing effects of the bromine atoms, which likely improve the compound's ability to penetrate bacterial cell membranes. These findings suggest that 3,4-Dibromo-5-methylaniline could serve as a valuable building block for the development of next-generation antibiotics.

Another area of interest is the use of 3,4-Dibromo-5-methylaniline in agrochemical research. The compound's halogenated structure makes it a candidate for the development of new herbicides and fungicides. A 2022 study in Pest Management Science explored its derivatives as potential inhibitors of fungal cytochrome P450 enzymes, which are essential for ergosterol biosynthesis. The results indicated that certain derivatives could effectively disrupt fungal growth, offering a potential new mode of action for combating resistant fungal pathogens.

Despite these promising developments, challenges remain in the optimization of 3,4-Dibromo-5-methylaniline-based compounds. Issues such as metabolic stability, solubility, and off-target effects need to be addressed to fully realize their therapeutic and agricultural potential. Ongoing research is focused on modifying the core scaffold to improve these properties while retaining its beneficial activity. For instance, recent work has explored the introduction of polar substituents to enhance solubility without compromising binding affinity.

In conclusion, 3,4-Dibromo-5-methylaniline (CAS: 1263376-30-2) represents a promising scaffold in chemical and biomedical research, with applications spanning drug discovery, antimicrobial development, and agrochemical innovation. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers aiming to address some of the most pressing challenges in these fields. Future studies will likely continue to explore its potential, with a focus on optimizing its properties for specific applications.